(14E)-14-[(6-Nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14E)-14-[(6-Nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name:
Vulcanchem
CAS No.:
497226-16-1
VCID:
VC0478411
InChI:
InChI=1S/C26H17N3O5S2/c30-25-22(11-15-10-19-20(34-13-33-19)12-18(15)29(31)32)36-26-27-23-16-5-2-1-4-14(16)7-8-17(23)24(28(25)26)21-6-3-9-35-21/h1-6,9-12,24H,7-8,13H2/b22-11+
SMILES:
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC7=C(C=C6[N+](=O)[O-])OCO7)S4
Molecular Formula:
C26H17N3O5S2
Molecular Weight:
515.6g/mol
(14E)-14-[(6-Nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
CAS No.: 497226-16-1
Main Products
VCID: VC0478411
Molecular Formula: C26H17N3O5S2
Molecular Weight: 515.6g/mol
![(14E)-14-[(6-Nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one - 497226-16-1](/images/no_structure.jpg)
| CAS No. | 497226-16-1 |
|---|---|
| Product Name | (14E)-14-[(6-Nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one |
| Molecular Formula | C26H17N3O5S2 |
| Molecular Weight | 515.6g/mol |
| IUPAC Name | (14E)-14-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one |
| Standard InChI | InChI=1S/C26H17N3O5S2/c30-25-22(11-15-10-19-20(34-13-33-19)12-18(15)29(31)32)36-26-27-23-16-5-2-1-4-14(16)7-8-17(23)24(28(25)26)21-6-3-9-35-21/h1-6,9-12,24H,7-8,13H2/b22-11+ |
| Standard InChIKey | PBINIDUOUICDHZ-SSDVNMTOSA-N |
| Isomeric SMILES | C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)/C(=C\C6=CC7=C(C=C6[N+](=O)[O-])OCO7)/S4 |
| SMILES | C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC7=C(C=C6[N+](=O)[O-])OCO7)S4 |
| Canonical SMILES | C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC7=C(C=C6[N+](=O)[O-])OCO7)S4 |
| PubChem Compound | 6074730 |
| Last Modified | Nov 11 2021 |
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